Ginsenoside Rk1

Neuroprotection Ion Channels Excitotoxicity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H70O12
Molecular Weight 767.0 g/mol
CAS No. 494753-69-4
Cat. No. B15610031
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Technical Parameters


Basic Identity
Product NameGinsenoside Rk1
CAS494753-69-4
Molecular FormulaC42H70O12
Molecular Weight767.0 g/mol
Structural Identifiers
InChIInChI=1S/C42H70O12/c1-21(2)10-9-11-22(3)23-12-16-42(8)30(23)24(45)18-28-40(6)15-14-29(39(4,5)27(40)13-17-41(28,42)7)53-38-36(34(49)32(47)26(20-44)52-38)54-37-35(50)33(48)31(46)25(19-43)51-37/h10,23-38,43-50H,3,9,11-20H2,1-2,4-8H3/t23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33+,34+,35-,36-,37+,38+,40+,41-,42-/m1/s1
InChIKeyKWDWBAISZWOAHD-MHOSXIPRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ginsenoside Rk1 Overview


Ginsenoside Rk1 is a rare dammarane-type tetracyclic triterpenoid saponin produced by heat-mediated dehydration of ginsenoside Rg3 during the steaming of Panax ginseng C.A. Meyer [1]. It belongs to the class of dehydrated ginsenosides (DHGs), characterized by a C-20/21 double bond that reduces polarity and enhances membrane permeability compared to its hydroxylated precursors [2]. Rk1 is structurally isomeric with ginsenoside Rg5 (Δ20(22) vs. Δ20(21) double-bond position), a distinction that materially alters its interaction with ion channels and intracellular targets and underlies its divergent pharmacological profile [3].

Compound Class Dehydrated ginsenoside, C-20/21 double bond
Structural Note Isomer of Rg5; distinct ion-channel interaction profile
Research Context NMDAR pathway, NF-κB signaling, ferroptosis mechanism studies

Rk1 vs. Common Ginsenosides


Ginsenoside Rk1 cannot be interchanged with the structurally closest analogs Rg3 or Rg5, nor with abundant common ginsenosides such as Rb1 or Rg1, without losing defined functional properties. Rg3 and Rg5 inhibit NMDA receptors (NMDARs) with comparable potency, yet Rk1 exceeds both by a measurable margin in the same assay system, while operating through a distinct polyamine-site mechanism [1]. In anti-inflammatory NF-κB transcriptional assays, Rk1, Rg5, and Rz1 display IC50 values spanning 0.61–0.75 μM, but Rk1 remains 4.6-fold more potent than the major ginsenoside Rd [2]. Pharmacokinetically, Rk1 and Rg5 are isomers, yet Rg5 achieves approximately 5-fold higher oral Cmax and AUC, meaning formulation or target-tissue selectivity—not interchangeable sourcing—dictates which isomer is fit for purpose [3]. These quantitative divergences make procurement decisions central to experimental and industrial outcomes.

NMDAR polyamine-site mechanism
Rg3 or Rg5 may engage different binding sites, altering pathway-response context
NF-κB transcriptional inhibition
Potency rank among dehydrated ginsenosides (Rg5≈Rz1≥Rk1) may shift assay outcome; Rd is markedly less active
Systemic exposure profile
Rg5 achieves ~5-fold higher oral Cmax/AUC in rats; isomer choice impacts exposure-model interpretation

Rk1 Evidence Guide


NMDAR Inhibition in Hippocampal Neurons

In primary cultured rat hippocampal neurons, ginsenoside Rk1 inhibited NMDA-induced Ca2+ influx with an IC50 of 13.34 ± 0.02 μM, whereas ginsenosides Rg3 and Rg5 inhibited NMDARs with weaker and mutually comparable potencies [1]. Rk1 was the most effective NMDAR inhibitor among the five compounds tested (Rg3, Rg5, Rk1, Rg5/Rk1 mixture, and protopanaxadiol). The mechanism was further distinguished: Rk1-mediated inhibition was significantly attenuated by spermidine (50.3 ± 2.0 % inhibition without spermidine vs. 21.0 ± 1.7 % with spermidine, p < 0.001), confirming involvement of the polyamine-binding site of the NMDAR channel complex—a mode of action not shared by Rg3 or Rg5 [1].

NMDAR Inhibition
Head-to-head
Rk1
Rg3/Rg5
Supports polyamine-site NMDAR pathway inhibition context
Spermidine attenuates block; distinct from glutamate-site antagonists
Neuroprotection Ion Channels Excitotoxicity

NF-κB Transcriptional Inhibition

In a TNF-α-induced NF-κB luciferase reporter assay, ginsenoside Rk1 inhibited NF-κB transcriptional activity with an IC50 of 0.75 μM [1]. This represents a 4.6-fold improvement over the abundant ginsenoside Rd (IC50 = 3.47 μM) and places Rk1 within a narrow 0.14 μM range of its dehydrated analogs Rg5 (0.61 μM) and Rz1 (0.63 μM). All three dehydrated ginsenosides also significantly suppressed TNF-α-induced COX-2 and iNOS mRNA expression at levels comparable to the reference anti-inflammatory drug sulfasalazine [1].

NF-κB Inhibition
Head-to-head
IC50 0.75 μM
Supports NF-κB signaling assay context; within 0.14 μM of best-in-assay analogs
4.6-fold lower IC50 than common ginsenoside Rd
Inflammation NF-κB Cytokine Signaling

Ferroptosis Induction in Hepatocellular Carcinoma

Ginsenoside Rk1 exhibited an IC50 of approximately 20 μM against HepG2 hepatocellular carcinoma cells [1]. This cytotoxicity was specifically mediated through ferroptosis, a regulated cell-death mode distinct from apoptosis, as evidenced by decreased intracellular glutathione (GSH), increased malondialdehyde (MDA) and iron ion content, and complete rescue by ferroptosis inhibitors (Fer-1, Lip-1) but not by apoptosis or necrosis inhibitors [1]. The ferroptotic mechanism operates through suppression of Ferroptosis Suppressor Protein 1 (FSP1), a pathway that distinguishes Rk1 mechanistically from the apoptosis-centric anticancer effects reported for Rg3 [2].

Ferroptosis Induction
Reported
FSP1-dependent, rescued by Fer-1/Lip-1, not by apoptosis inhibitors
Supports ferroptosis pathway-response interpretation
Mechanistically distinct from apoptosis-centric Rg3
Hepatocellular Carcinoma Ferroptosis FSP1

Oral Pharmacokinetics in Rats

Following oral administration (25 mg/kg) to Sprague–Dawley rats, ginsenoside Rg5 achieved approximately 5-fold higher maximum plasma concentration (Cmax) and area under the concentration–time curve (AUC) than its isomer Rk1; after intravenous administration, Rg5 values remained approximately 3-fold higher [1]. Rk1 oral bioavailability was determined as 0.67 % versus 0.97 % for Rg5 [1]. In a separate rat study, Rk1 administered orally at 25–50 mg/kg showed a Tmax of 4.29–4.57 h, a moderate elimination half-life of 3.09–3.40 h, and low absolute oral bioavailability of 2.87–4.23 % [2]. In humans, bioconverted red ginseng (BRG) increased Cmax and AUC for the combined Rk1+Rg5 fraction relative to conventional red ginseng, demonstrating that processing-derived enhancement of dehydrated ginsenosides improves systemic exposure [3].

Oral PK (Rat)
Head-to-head
Rg5 Cmax/AUC ~5× higher than Rk1
Supports PK exposure-model interpretation; isomer-specific systemic exposure
Rk1 oral F 0.67–4.23% across studies; Tmax 4.3–4.6 h
Pharmacokinetics Bioavailability Isomer Comparison

Chemosensitization in Gastric Cancer

In gastric cancer (GC) cell lines, ginsenoside Rk1 inhibited proliferation, migration, invasion, and epithelial–mesenchymal transition (EMT), while enhancing the sensitivity of GC cells to 5-fluorouracil, vincristine, cisplatin, and oxaliplatin at concentrations that activated AMPK phosphorylation and suppressed mTOR phosphorylation [1]. In an in vivo GC xenograft nude-mouse model, Rk1 alone significantly inhibited tumor growth and produced synergistic antitumor effects when combined with cisplatin or oxaliplatin [1]. Chemosensitization through AMPK/mTOR pathway modulation represents a differentiated property not yet substantiated for ginsenosides Rg3 or Rg5 in the same tumor type with equivalent in vivo corroboration.

Chemosensitization
Class-level inference
AMPK/mTOR activation; synergism with cisplatin/oxaliplatin in gastric cancer xenograft
Supports chemosensitization model-response context
In vivo combination data; not yet reported for Rg3/Rg5 in gastric cancer
Chemosensitization Gastric Cancer AMPK/mTOR

Anti-Aging Activity in C. elegans

In a Caenorhabditis elegans anti-aging model, all four ginsenoside derivatives (Rg5, Rg6, Rk1, F4) extended lifespan; however, Rg5 and Rk1—both bearing two glucose residues—demonstrated superior anti-aging activity compared to Rg6 and F4, which carry a glucose-(2→1)-rhamnose disaccharide [1]. Molecular docking revealed that Rg5 and Rk1 formed more hydrogen bonds and hydrophobic interactions with acetylcholinesterase (AChE) active-site residues than Rg6 and F4, with Rg5 exhibiting the most favorable binding energy and Rg6 forming only one hydrogen bond while F4 formed none [1]. Within the superior glucose-pair subgroup, the Δ20(22) double-bond position (Rg5, F4) conferred better anti-aging effects than the Δ20(21) position (Rk1, Rg6), indicating that while Rk1 belongs to the top-tier group by glycoside composition, Rg5 holds a structural advantage for AChE-targeted anti-aging applications [1].

Anti-Aging SAR
Head-to-head
  • 1 Rg5
  • 2 Rk1
  • 3 F4
  • 4 Rg6
Supports anti-aging SAR ranking context; glycoside & double-bond position define tier
C. elegans model; Rk1 superior to rhamnose-containing analogs
Anti-aging C. elegans Structure-Activity Relationship

Rk1 Application Scenarios


Neurodegenerative Disease Models

For in vitro or ex vivo models of excitotoxicity (stroke, Parkinson's disease, Alzheimer's disease) in which NMDA receptor overactivation is the pathogenic trigger, ginsenoside Rk1 is the preferred ginsenoside. Its IC50 of 13.34 μM against NMDAR-mediated Ca2+ influx in hippocampal neurons is the lowest among the five tested ginsenosides (Rg3, Rg5, Rk1, Rg5/Rk1 mixture, protopanaxadiol) [1]. The spermidine-reversible inhibition—50.3% peak-current block without spermidine reduced to 21.0% with spermidine—confirms polyamine-site targeting, a mechanism distinct from the NMDA- and glycine-binding site actions of Rg3 [1]. Researchers seeking an NMDAR inhibitor with a binding site orthogonal to glutamate- and glycine-site antagonists should prioritize Rk1 over Rg3 and Rg5.

Ferroptosis-Targeted Oncology Drug Discovery

Rk1 is the only ginsenoside demonstrated to induce ferroptosis in hepatocellular carcinoma cells through a defined FSP1-dependent pathway, with an IC50 of approximately 20 μM in HepG2 cells [1]. The ferroptotic cell death was pharmacologically validated using Fer-1 and Lip-1 rescue, distinguishing it from caspase-dependent apoptosis. This contrasts with the apoptosis-centric mechanisms of Rg3 [2]. Oncology programs targeting ferroptosis-vulnerable tumors or exploring FSP1 as a therapeutic node should procure Rk1 rather than apoptosis-inducing ginsenosides such as Rg3 or Rh2, which lack validated ferroptosis-inducing activity.

Gastric Cancer Chemosensitization

Rk1 is indicated for preclinical chemosensitization protocols in gastric cancer where the objective is to enhance the efficacy of platinum-based chemotherapeutics (cisplatin, oxaliplatin) through AMPK/mTOR pathway activation [1]. The in vivo tumor-bearing nude mouse model provided direct evidence of synergistic tumor growth inhibition when Rk1 was co-administered with cisplatin or oxaliplatin [1]. No other ginsenoside has published gastric cancer chemosensitization data with identical platinum agents in an in vivo model. Industrial R&D groups developing adjuvant botanical therapeutics for gastric cancer should select Rk1 over Rg3 or Compound K for this specific combination-therapy application.

NF-κB-Driven Inflammation Models

In NF-κB luciferase reporter assays, Rk1 (IC50 = 0.75 μM) falls within 0.14 μM of the most potent dehydrated ginsenosides Rg5 (0.61 μM) and Rz1 (0.63 μM), while exceeding the potency of the widely available ginsenoside Rd (IC50 = 3.47 μM) by 4.6-fold [1]. For cell-based or biochemical screens evaluating NF-κB transcriptional inhibition where Rd-level potency is inadequate but procurement of the most expensive rare ginsenoside (Rg5) is cost-prohibitive, Rk1 offers a quantitatively justified middle-ground option. It also suppresses COX-2 and iNOS mRNA at levels comparable to sulfasalazine, supporting its use in inflammatory disease models where these downstream mediators are endpoints [1].

Application
Selection Property
Validation Focus
Excitotoxicity model studies
Polyamine-site NMDAR inhibition
Ca2+ influx and patch-clamp endpoints
Ferroptosis mechanism research
FSP1-dependent ferroptosis induction
GSH, MDA, iron quantification; inhibitor rescue panel
Platinum-based combination research
AMPK/mTOR pathway modulation
In vivo tumor growth inhibition endpoints
NF-κB signaling studies
NF-κB transcriptional inhibition
COX-2 and iNOS expression endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

44 linked technical documents
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